5-(2,5-dichlorophenyl)-2-methyl-N-(3-(2-oxopropyl)-1,2,4-thiadiazol-5-yl)furan-3-carboxamide

• IUPAC Name: 5-(2,5-dichlorophenyl)-2-methyl-N-[3-(2-oxopropyl)-1,2,4-thiadiazol-5-yl]furan-3-carboxamide
• InChI: InChI=1S/C17H13Cl2N3O3S/c1-8(23)5-15-20-17(26-22-15)21-16(24)11-7-14(25-9(11)2)12-6-10(18)3-4-13(12)19/h3-4,6-7H,5H2,1-2H3,(H,20,21,22,24)
• InChI Key: HXUUXXCBHKPDPX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(O1)C2=C(C=CC(=C2)Cl)Cl)C(=O)NC3=NC(=NS3)CC(=O)C
• Molecular Formula: C17H13Cl2N3O3S
• Molecular Weight: 410.3 g/mol

Description

5-(2,5-dichlorophenyl)-2-methyl-N-(3-(2-oxopropyl)-1,2,4-thiadiazol-5-yl)furan-3-carboxamide is a useful research compound. Its molecular formula is C17H13Cl2N3O3S and its molecular weight is 410.27. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

Research has focused on the synthesis of compounds with similar structural features, highlighting their potential in chemical synthesis and drug development. For instance, compounds have been synthesized aiming at exploring their nematicidal and antimicrobial activities, showcasing the relevance of such chemical structures in developing agents against specific pathogens and pests (Reddy et al., 2010). These studies demonstrate the chemical versatility and potential application of such compounds in the pharmaceutical and agricultural sectors.

Antimicrobial and Antifungal Activities

Compounds bearing structural similarities to "5-(2,5-dichlorophenyl)-2-methyl-N-(3-(2-oxopropyl)-1,2,4-thiadiazol-5-yl)furan-3-carboxamide" have been evaluated for their antimicrobial and antifungal activities. A range of these compounds showed appreciable activity against both Gram-positive and Gram-negative bacteria, as well as fungal organisms, indicating their potential as broad-spectrum antimicrobial agents (Reddy et al., 2010).

Anticancer Properties

Research into derivatives of structurally related compounds has revealed moderate to strong antiproliferative activity against human leukemia cell lines, suggesting a potential application in cancer therapy. The presence of certain functional groups within the compound structure was found to play a crucial role in its anticancer properties, highlighting the importance of structural optimization in drug design (Chandrappa et al., 2009).

Analgesic and Anti-inflammatory Properties

The synthesis of heterocyclic compounds and their evaluation for antinociceptive and anti-inflammatory properties have been explored, with some showing significant activity. This research indicates the potential of these compounds in the development of new therapeutic agents for pain and inflammation management (Selvam et al., 2012).